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Compound of Interest

Compound Name: 6-Hydroxy Bentazon-d7

Cat. No.: B12414394 Get Quote

Essential Safety and Handling Guide for 6-
Hydroxy Bentazon-d7
Disclaimer: This document provides essential safety and logistical information for handling 6-
Hydroxy Bentazon-d7 in a laboratory setting. It is intended for use by trained research,

scientific, and drug development professionals. A specific Safety Data Sheet (SDS) for 6-
Hydroxy Bentazon-d7 was not available at the time of publication. The following guidance is

based on the available data for Bentazon, Bentazon-d7, and 6-Hydroxybentazon. Toxicological

evaluations suggest that hydroxylated metabolites of Bentazon are generally less acutely toxic

than the parent compound; however, for risk assessment, it is prudent to consider their toxicity

as equivalent.[1] Always consult your institution's safety office and the most current SDS for the

parent compound before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Hydroxy Bentazon-d7 should be handled as a hazardous substance. Based on the data for

Bentazon, the primary hazards include:

Acute Oral Toxicity: Harmful if swallowed.[2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[2][3][4]
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Skin Sensitization: May cause an allergic skin reaction.[2][3][4]

Reproductive Toxicity: Suspected of damaging an unborn child.[2][3][4]

The following personal protective equipment is mandatory when handling 6-Hydroxy
Bentazon-d7:

PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
To be worn over personal

clothing.

Respiratory Protection Dust Mask (N95 or equivalent)

Required when handling the

solid form to prevent inhalation

of dust particles.

Operational Plan: From Receipt to Disposal
A systematic approach is crucial for safely handling 6-Hydroxy Bentazon-d7.

2.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed.[5]

2.2. Handling and Use
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Designated Area: All work with 6-Hydroxy Bentazon-d7 should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin and eyes.[2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.[6]

2.3. Disposal Plan

Waste Segregation: All waste contaminated with 6-Hydroxy Bentazon-d7, including empty

containers, disposable PPE, and cleaning materials, must be segregated as hazardous

waste.

Container Rinsing: For empty containers of highly toxic chemicals, the first three rinses must

be collected and disposed of as hazardous waste.[7]

Disposal Method: Dispose of all hazardous waste in accordance with local, regional, and

national regulations. Do not dispose of down the drain or in regular trash.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Bentazon, the parent compound of 6-
Hydroxy Bentazon-d7.

Property Value Source

Molecular Formula C₁₀H₁₂N₂O₃S PubChem

Molecular Weight 240.28 g/mol PubChem

Acute Oral Toxicity (Rat LD50) 1100 mg/kg TCI Chemicals[3]

Water Solubility 500 mg/L at 20°C PubChem[8]

Experimental Protocols
Detailed experimental protocols should be developed and reviewed by the principal investigator

and the institutional safety officer prior to commencing any work. These protocols should
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include step-by-step procedures for all manipulations of 6-Hydroxy Bentazon-d7, from

weighing and dissolution to its use in assays and subsequent quenching and disposal.

Visual Workflow and Decision-Making Diagrams
Standard Operating Procedure for Handling 6-Hydroxy Bentazon-d7
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Standard Operating Procedure for Handling 6-Hydroxy Bentazon-d7

Preparation

Handling

Cleanup and Disposal

Read SDS and SOP

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh and Prepare Solution

Conduct Experiment

Decontaminate Work Area

Segregate Hazardous Waste

Dispose of Waste per Protocol

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 6-Hydroxy Bentazon-d7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12414394?utm_src=pdf-body-img
https://www.benchchem.com/product/b12414394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Decision Tree

Spill Response for 6-Hydroxy Bentazon-d7

Spill Occurs

Assess Severity of Spill

Minor Spill?

Major Spill

No

Contain Spill with Absorbent Material

Yes

Evacuate Immediate Area

Notify Supervisor and Safety Office

Document Incident

Clean Up Spill Following SOP

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Decision tree for spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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